Cas no 112960-56-2 ((3-Methyl-1,2,4-oxadiazol-5-yl)methanol)

• Product Name: (3-Methyl-1,2,4-oxadiazol-5-yl)methanol
• CAS No: 112960-56-2
• MF: C₄H₆N₂O₂
• MW: 114.102640628815
• MDL: MFCD08236813
• CID: 137235
• PubChem ID: 14072448
• Update Time: 2025-06-08

(3-Methyl-1,2,4-oxadiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Methyl-1,2,4-oxadiazol-5-yl)methanol
• 1,2,4-Oxadiazole-5-methanol,3-methyl-
• 3-methyl-5-hydroxymethyl-1,2,4-oxadiazole
• (3-methyl-1,2,4-oxadiazol-5-yl)methanol(SALTDATA: FREE)
• 1,2,4-Oxadiazole-5-methanol,3-methyl
• (3-Methyl-[1,2,4]oxadiazol-5-yl)-methanol
• AKOS009590084
• CS-0085088
• OQKJMIGPYYWVKU-UHFFFAOYSA-N
• EN300-64616
• SCHEMBL1092471
• SY083906
• AB44080
• DTXSID70555451
• BS-12896
• (2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-Morpholinehydrochloride
• 112960-56-2
• MFCD08236813
• D83218
• Z431951984
• 1,2,4-Oxadiazole-5-methanol, 3-methyl-
• ALBB-017820

• MDL： MFCD08236813
• Inchi： 1S/C4H6N2O2/c1-3-5-4(2-7)8-6-3/h7H,2H2,1H3
• InChI Key： OQKJMIGPYYWVKU-UHFFFAOYSA-N
• SMILES： O1C(CO)=NC(C)=N1

Computed Properties

• Exact Mass: 114.04300
• Monoisotopic Mass: 114.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.285
• Boiling Point: 248.2°C at 760 mmHg
• Flash Point: 103.9°C
• Refractive Index: 1.497
• PSA: 59.15000
• LogP: -0.12970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on (3-Methyl-1,2,4-oxadiazol-5-yl)methanol

Introduction to (3-Methyl-1,2,4-Oxadiazol-5-yl)Methanol (CAS No. 112960-56-2)

The compound (3-Methyl-1,2,4-Oxadiazol-5-yl)Methanol (CAS No. 112960-56-2) is a heterocyclic organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of oxadiazoles, which are five-membered rings containing two nitrogen atoms and one oxygen atom. The presence of the methyl group at the 3-position of the oxadiazole ring introduces additional functional diversity to the molecule, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of (3-Methyl-1,2,4-Oxadiazol-5-yl)Methanol in drug discovery and development. Researchers have explored its ability to act as a precursor for bioactive compounds, particularly in the synthesis of anti-inflammatory and anticancer agents. The methanol group attached to the oxadiazole ring facilitates easy substitution reactions, enabling chemists to modify the molecule's properties according to specific therapeutic needs.

In addition to its pharmaceutical applications, (3-Methyl-1,2,4-Oxadiazol-5-yl)Methanol has shown promise in materials science. Its heterocyclic structure makes it a candidate for use in the development of advanced materials such as high-performance polymers and organic electronics. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable reagent in catalytic processes.

The synthesis of (3-Methyl-1,2,4-Oxadiazol-5-yl)Methanol involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The choice of starting materials and reaction conditions plays a critical role in achieving high yields and purity. Modern techniques such as microwave-assisted synthesis have been employed to optimize the production process, reducing reaction times while maintaining product quality.

From an environmental standpoint, (3-Methyl-1,2,4-Oxadiazol-5-ylium Methanol) has been evaluated for its biodegradability and eco-friendliness. Studies indicate that under controlled conditions, the compound can undergo enzymatic degradation, making it a more sustainable option compared to traditional synthetic chemicals.

In conclusion, (3-Methyl-1,2,4-Oxazolidinyl Methanol) (CAS No. 112960-56-) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions across these disciplines.